Cas no 1365272-94-1 (Tert-butyl N-(2-ethylsulfonylphenyl)carbamate)

• Product Name: Tert-butyl N-(2-ethylsulfonylphenyl)carbamate
• CAS No: 1365272-94-1
• MF: C₁₃H₁₉NO₄S
• MW: 285.359262704849
• MDL: MFCD21170167
• CID: 1246958
• PubChem ID: 65142847
• Update Time: 2025-05-28

Tert-butyl N-(2-ethylsulfonylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl N-(2-ethylsulfonylphenyl)carbamate
• tert-Butyl N-[2-(ethanesulfonyl)phenyl]carbamate;
• tert-Butyl [2-(ethanesulfonyl)phenyl]carbamate
• BS-20797
• tert-Butyl N-[2-(ethanesulfonyl)phenyl]carbamate
• MFCD21170167
• CS-0210426
• tert-ButylN-[2-(ethanesulfonyl)phenyl]carbamate
• 1-(Boc-amino)-2-(ethanesulfonyl)benzene
• 1365272-94-1
• DTXSID80734851
• Carbamic acid, N-[2-(ethylsulfonyl)phenyl]-, 1,1-dimethylethyl ester
• AKOS014476243

• MDL： MFCD21170167
• Inchi： 1S/C13H19NO4S/c1-5-19(16,17)11-9-7-6-8-10(11)14-12(15)18-13(2,3)4/h6-9H,5H2,1-4H3,(H,14,15)
• InChI Key： CBFZCPYVJBQIML-UHFFFAOYSA-N
• SMILES： S(CC)(C1C=CC=CC=1NC(=O)OC(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 285.10300
• Monoisotopic Mass: 285.10347926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 80.8Ų

Experimental Properties

• PSA: 84.34000
• LogP: 3.92160

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on Tert-butyl N-(2-ethylsulfonylphenyl)carbamate

Comprehensive Overview of Tert-butyl N-(2-ethylsulfonylphenyl)carbamate (CAS No. 1365272-94-1)

Tert-butyl N-(2-ethylsulfonylphenyl)carbamate, with the CAS number 1365272-94-1, is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This compound belongs to the class of carbamate derivatives, which are known for their versatile applications in drug discovery and material science. The presence of the ethylsulfonyl and tert-butyl groups enhances its stability and reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for Tert-butyl N-(2-ethylsulfonylphenyl)carbamate has surged due to its role in the development of novel therapeutic agents. Researchers are particularly interested in its potential as a building block for kinase inhibitors, a hot topic in oncology and inflammation research. The compound's unique structure allows for selective modifications, enabling the creation of targeted molecules with improved efficacy and reduced side effects.

The synthesis of CAS 1365272-94-1 involves multi-step organic reactions, including sulfonylation and carbamate formation. Advanced techniques such as HPLC purification and NMR characterization ensure high purity and accurate identification, meeting the stringent requirements of pharmaceutical applications. Its compatibility with green chemistry principles has also garnered attention, as industries strive to minimize environmental impact.

One of the most frequently searched questions about Tert-butyl N-(2-ethylsulfonylphenyl)carbamate is its solubility and stability under various conditions. Studies indicate that it exhibits excellent solubility in polar aprotic solvents like DMSO and DMF, while remaining stable at room temperature when stored in inert atmospheres. These properties make it a reliable choice for high-throughput screening and combinatorial chemistry.

Another trending topic is the compound's potential in covalent drug design. The ethylsulfonyl moiety can act as a reactive handle for covalent binding to biological targets, a strategy gaining traction in the development of long-acting therapeutics. This aligns with the growing interest in proteolysis-targeting chimeras (PROTACs) and other targeted protein degradation technologies.

From an industrial perspective, CAS 1365272-94-1 is often discussed in the context of scale-up challenges and cost-effective production. Optimizing reaction yields and reducing waste are critical considerations for manufacturers, especially as regulatory agencies emphasize sustainable practices. Recent advancements in continuous flow chemistry have shown promise in addressing these challenges.

In summary, Tert-butyl N-(2-ethylsulfonylphenyl)carbamate (CAS No. 1365272-94-1) is a compound of significant interest in modern chemical research. Its applications span from drug discovery to material science, driven by its unique structural features and adaptability. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in the development of next-generation therapeutics and innovative materials.